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Compound of Interest

Compound Name: 4-lodophenol

Cat. No.: B032979

An in-depth exploration of the chemical identifiers, properties, synthesis, and applications of 4-
lodophenol (CAS Number: 540-38-5), with a focus on its relevance to researchers, scientists,
and professionals in drug development.

Core Chemical Identifiers and Properties

4-lodophenol, also known as p-iodophenol, is an aromatic organic compound that serves as a
versatile intermediate in various chemical syntheses.[1][2] It is a colorless to light brown
crystalline solid.[2] Below is a summary of its key chemical identifiers and physicochemical
properties.
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Identifier/Property Value Reference
CAS Number 540-38-5 [112][3114]
IUPAC Name 4-lodophenol [1][5]
p-lodophenol, para-
Synonyms lodophenol, 4- [1112][3]
Hydroxyiodobenzene
Molecular Formula CeHsIO [1112114115]
Molecular Weight 220.01 g/mol [11[3]114]
Melting Point 92-94 °C [6]
Boiling Point 138 °C at 5 mmHg [41[6]
Density 1.8573 g/cm? (at 112 °C) [1]
Acidity (pKa) 9.33 [1]
White to gray to brown powder
Appearance [4]
or crystals
Sparingly soluble in water;
Solubility soluble in organic solvents like  [2]
ethanol and ether.
VSMDINRNYYEDRN-
InChl Key [5]
UHFFFAOYSA-N
SMILES C1=CC(=CC=C10)I [1]

Experimental Protocols

Detailed methodologies for the synthesis and key reactions involving 4-lodophenol are crucial

for its practical application in a laboratory setting.

Synthesis of 4-lodophenol from 4-Aminophenol

A common and effective method for the synthesis of 4-lodophenol is through the diazotization

of 4-aminophenol followed by a Sandmeyer-type reaction with an iodide salt.[7] A detailed
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protocol based on a patented synthetic method is provided below.
Materials:

e 4-Aminophenol

e Sulfuric acid solution

e Potassium nitrite

e Sodium iodide

o Metal powder (e.g., iron or aluminum powder)

» Organic solvent (e.g., ether, ethanol, or methyl ether)

e Reducing solution (e.g., potassium sulfite or bisulfite solution)
o Salt solution (e.g., potassium carbonate solution)

e Deionized water

o Potassium iodide test paper

Procedure:

e Diazonium Salt Formation:

o To a reaction flask equipped with a stirrer, thermometer, and dropping funnel, add water
and cool to 2-6 °C.

o Slowly add 80-100 mL of a sulfate solution.
o Add 1.5 mol of 4-aminophenol in batches while stirring to dissolve.
o Slowly add a solution of 1.5 mol of potassium nitrite in 200 mL of water dropwise.

o Monitor the reaction with potassium iodide test paper to determine the endpoint of
diazotization.
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o After completion, add 30 mL of strong phosphoric acid to the diazonium salt solution.

e |odination:

o In a separate reaction vessel, dissolve 1.5-2 mol of sodium iodide in 300 mL of aqueous
solution and cool to 3-8 °C.

o Slowly add the diazonium salt solution prepared in step 1 while maintaining a stirring
speed of 100 rpm.

o After 10 minutes, add 2 g of metal powder (iron or aluminum).

o Maintain the solution temperature at 85-90 °C until the evolution of nitrogen gas ceases.
An oily substance will form in the flask.

o Extraction and Purification:
o Cool the reaction mixture to 20-30 °C.
o Extract the oily product with an organic solvent (e.g., ether).

o Wash the organic extract sequentially with a reducing solution (e.g., potassium bisulfite)
and a salt solution (e.g., potassium carbonate).

o Perform reduced pressure distillation on the washed organic layer, collecting the fraction
at 120-135 °C.

o Recrystallize the distillate from methyl ether to obtain pure 4-lodophenol.

Suzuki-Miyaura Coupling Reaction

4-lodophenol is an excellent substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling
reactions to form C-C bonds. This reaction is fundamental in the synthesis of biaryl
compounds, which are important scaffolds in many pharmaceutical agents.

General Procedure:
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e In areaction vessel, combine 4-lodophenol (1 equivalent), an arylboronic acid (1.1-1.5
equivalents), and a palladium catalyst (e.g., 10% Pd/C).

e Add a base, such as potassium carbonate (K=2COs), and a suitable solvent, often water or a
mixture of water and an organic solvent.

» Heat the reaction mixture under reflux for a specified time (e.g., 30 minutes) or until the
reaction is complete as monitored by TLC.

 After cooling, the product can be isolated by extraction and purified by recrystallization or
column chromatography.

Heck Reaction

The Heck reaction provides a method for the arylation of alkenes. 4-lodophenol can be
coupled with various alkenes using a palladium catalyst.

General Procedure:

o Combine 4-lodophenol, an alkene, a palladium catalyst (e.g., palladium acetate), a
phosphine ligand (if necessary), and a base (e.g., triethylamine) in a suitable solvent.

e Heat the mixture under an inert atmosphere.

e Upon completion, the product is isolated through standard workup procedures.

Enhanced Chemiluminescence (ECL) Assay

4-lodophenol is widely used as an enhancer in horseradish peroxidase (HRP)-catalyzed
chemiluminescent reactions, significantly increasing the light output and sensitivity of assays
like Western blotting and ELISAS.[7][8]

General Principle: In the presence of hydrogen peroxide (H202), HRP catalyzes the oxidation
of luminol, which produces light. 4-lodophenol acts as an enhancer, increasing the light output
by several orders of magnitude.[8]

Workflow:
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e An analyte is typically immobilized on a solid phase (e.g., a membrane or microplate well).
e An HRP-conjugated antibody or other probe specifically binds to the analyte.

o After washing away unbound conjugates, a substrate solution containing luminol, H202, and
4-lodophenol is added.

e The light emitted from the ensuing reaction is measured using a luminometer or imaging
system, providing a quantitative measure of the analyte.

Applications in Drug Development and Research

4-lodophenol is a valuable building block in the synthesis of a wide range of biologically active
molecules.

Pharmaceutical Intermediates: It serves as a key intermediate in the production of various
pharmaceutical compounds.[4][8][9]

o Estrogen Receptor Agonists: A notable application is in the synthesis of agonists for the
estrogen 3 receptor, which are of interest for treating hormone-dependent diseases like
certain cancers and osteoporosis.[8][9]

o Diagnostic Agents: Its use in enhanced chemiluminescence assays makes it a crucial
component in diagnostic tools for detecting cancer cells and other biomarkers.[6][9][10]

o Organic Synthesis: The reactivity of the C-I bond allows for diverse chemical modifications,
enabling the creation of complex molecules for novel drug candidates and materials science
applications.[4][8]

Visualizing a Key Application: Synthesis of
Estrogen Receptor Agonists

The synthesis of agonists targeting the estrogen 3 receptor often involves multi-step organic
reactions where 4-lodophenol can be a critical starting material or intermediate. The following
diagram illustrates a generalized synthetic workflow.
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Caption: Generalized workflow for synthesizing an estrogen 3 receptor agonist using 4-
lodophenol.

Safety and Handling

4-lodophenol is classified as a hazardous substance and requires careful handling.

e Hazards: It is harmful if swallowed or in contact with skin and causes severe skin burns and
eye damage.[11][12] It may also cause skin sensitization.[13]

e Precautions: Use in a well-ventilated area and avoid inhalation of dust.[11][13] Wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[11][13]

o Storage: Store in a cool, dry place away from light and incompatible materials such as strong
oxidizing agents.[2][6]

This technical guide provides a comprehensive overview of 4-lodophenol, highlighting its
chemical identity, practical synthesis and reaction protocols, and its significant role in research
and development, particularly in the pharmaceutical industry. The provided data and
methodologies aim to support researchers in their effective and safe utilization of this versatile
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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